Cas no 1417517-98-6 (2-Bromo-6-iodopyrazine)

2-Bromo-6-iodopyrazine structure
2-Bromo-6-iodopyrazine structure
Product Name:2-Bromo-6-iodopyrazine
CAS No:1417517-98-6
MF:C4H2BrIN2
MW:284.880551815033
MDL:MFCD23143963
CID:4823603
Update Time:2025-11-02

2-Bromo-6-iodopyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-iodopyrazine
    • MDL: MFCD23143963
    • Inchi: 1S/C4H2BrIN2/c5-3-1-7-2-4(6)8-3/h1-2H
    • InChI Key: JJQGRUAIPOCESZ-UHFFFAOYSA-N
    • SMILES: IC1C=NC=C(N=1)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 80.4
  • XLogP3: 1.5
  • Topological Polar Surface Area: 25.8

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Additional information on 2-Bromo-6-iodopyrazine

Comprehensive Overview of 2-Bromo-6-iodopyrazine (CAS No. 1417517-98-6): Properties, Applications, and Market Trends

2-Bromo-6-iodopyrazine (CAS No. 1417517-98-6) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This bromo-iodo-substituted pyrazine derivative serves as a critical building block in organic synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig aminations. Its molecular formula, C4H2BrIN2, highlights the presence of both bromine and iodine atoms, which enhance its utility in metal-catalyzed transformations.

Recent studies emphasize the growing demand for halogenated pyrazine intermediates in drug discovery, especially for kinase inhibitors and antiviral agents. The compound’s dual-functionalization allows selective modifications, addressing challenges in structure-activity relationship (SAR) optimization. Researchers frequently search for "2-Bromo-6-iodopyrazine synthesis" or "CAS 1417517-98-6 suppliers," reflecting its commercial relevance. Analytical techniques such as HPLC purity analysis and NMR characterization are routinely employed to ensure quality.

From an industrial perspective, 2-Bromo-6-iodopyrazine aligns with trends in sustainable chemistry. Innovations in catalytic C-H activation reduce reliance on pre-functionalized substrates, a topic trending in green chemistry forums. Additionally, its role in synthesizing LED materials and organic semiconductors has sparked interest in materials science. SEO-optimized queries like "halogenated heterocycles for optoelectronics" underscore this crossover appeal.

Regulatory compliance remains a key consideration. While 1417517-98-6 is not classified as hazardous under major chemical inventories, proper handling protocols for halogenated compounds are advised. Suppliers often highlight "GMP-grade 2-Bromo-6-iodopyrazine" to cater to pharmaceutical clients. The compound’s stability under inert atmospheres and compatibility with microwave-assisted synthesis further enhance its practicality.

In summary, 2-Bromo-6-iodopyrazine exemplifies the intersection of synthetic utility and interdisciplinary innovation. Its applications span from small-molecule APIs to advanced materials, driven by evolving research priorities and industrial needs. As the demand for tailored heterocyclic scaffolds grows, this compound will likely remain a focal point in scientific and commercial discussions.

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